Cas no 1015846-29-3 (2-Methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine)

• Product Name: 2-Methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine
• CAS No: 1015846-29-3
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 1087226
• PubChem ID: 45791156
• Update Time: 2025-04-20

2-Methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)propan-1-amine
• 2-methyl-1-(2-methyl-1,2,4-triazol-3-yl)propan-1-amine
• 1015846-29-3
• DTXSID10672439
• MFCD09971215
• AKOS011992630
• 2-methyl-1-(1-methyl-1H-1,2,4-triazol-5-yl)-1-propanamine

• MDL： MFCD09971215
• Inchi： 1S/C7H14N4/c1-5(2)6(8)7-9-4-10-11(7)3/h4-6H,8H2,1-3H3
• InChI Key： LUTYSHHATVYMSC-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C(C)C)N)=NC=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų